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Compound of Interest

Compound Name:
3-Chloro-4-methylphenethyl

alcohol

CAS No.: 1314959-68-6

Cat. No.: B2699516 Get Quote

Introduction & Chemical Profile[1][2]
3-Chloro-4-methylphenethyl alcohol (CMPA) is a bifunctional aromatic scaffold characterized

by a primary hydroxyl group, a lipophilic toluene core, and an electron-withdrawing chlorine

substituent.[1] While historically utilized as an intermediate in agrochemical synthesis (e.g., for

sulfonylurea herbicides or fungicides), its utility in advanced materials science is emerging due

to its unique electronic and steric properties.

This guide outlines the application of CMPA as a functional synthon in three high-value

domains:

High Refractive Index (HRI) Polymers: Exploiting the chlorine atom to increase molar

refractions in optical coatings.

Crystal Engineering: Utilizing the 3-Cl substituent as a halogen-bond donor for

supramolecular assembly.[1]

Surface Modification: Generating hydrophobic, antimicrobial self-assembled monolayers

(SAMs).[1]
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Property Value (Approx.)
Relevance to Materials
Science

IUPAC Name
2-(3-Chloro-4-

methylphenyl)ethanol

Precise structural identification.

[1]

Molecular Weight 184.66 g/mol Monomer mass calculations.[1]

LogP ~2.8 - 3.1

Indicates high lipophilicity;

suitable for hydrophobic

coatings.[1]

H-Bond Donor 1 (Hydroxyl)
Primary handle for

urethane/ester formation.[1]

Electronic Effect Inductive withdrawal (-I) by Cl

Increases acidity of the

aromatic ring; alters pi-

stacking.[1]

Application Module A: Synthesis of High Refractive
Index (HRI) Monomers
Context: The demand for thinner, lighter optical lenses and flexible display coatings requires

polymers with high refractive indices (RI > 1.6). Halogenated aromatics are "privileged

structures" for this purpose because the high atomic polarizability of chlorine contributes

significantly to the material's molar refraction.

Mechanism: CMPA is converted into a polymerizable acrylate or methacrylate.[1] The resulting

polymer benefits from the "phenethyl" spacer, which decouples the aromatic ring from the

backbone, reducing brittleness compared to direct vinyl-aromatics (like chlorostyrene).

Protocol: Synthesis of 3-Chloro-4-methylphenethyl
Acrylate (CMPA-Ac)[1]
Objective: Transform CMPA into a UV-curable monomer.

Reagents:
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3-Chloro-4-methylphenethyl alcohol (1.0 eq)[1]

Acryloyl chloride (1.2 eq)

Triethylamine (TEA) (1.5 eq)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

Setup: Purge a 250 mL three-neck round-bottom flask with nitrogen. Add CMPA (10 g) and

anhydrous DCM (100 mL).

Base Addition: Add TEA via syringe. Cool the mixture to 0°C using an ice bath to prevent

thermal polymerization.

Acylation: Add Acryloyl chloride dropwise over 30 minutes. Critical: Maintain temperature <

5°C. The reaction is exothermic.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor

via TLC (Hexane:EtOAc 8:2) until the alcohol spot disappears.

Workup:

Wash with 1M HCl (removes excess TEA).[1]

Wash with sat.[1] NaHCO₃ (neutralizes acid).[1]

Wash with Brine.[1]

Dry organic layer over MgSO₄ and filter.[1]

Purification: Remove solvent under reduced pressure. If the liquid is colored, pass through a

short silica plug.

Stabilization: Add 50 ppm MEHQ (hydroquinone monomethyl ether) if storing the monomer

to prevent premature polymerization.
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Workflow Diagram: Monomer Synthesis

CMPA (Alcohol) Acryloyl Chloride + TEA
(0°C, DCM)

Dissolve Reaction Mixture
(Stir 4-6h @ RT)

Dropwise Addition Acid/Base Wash
& Drying

Completion (TLC) CMPA-Acrylate MonomerEvaporation

Click to download full resolution via product page

Figure 1: Synthetic workflow for converting CMPA into a functional acrylate monomer.

Application Module B: Crystal Engineering & Solid-
State Chemistry
Context: In pharmaceutical co-crystallization and organic electronics, controlling how molecules

pack is essential. CMPA offers a unique "molecular hook":

Hydroxyl Group: Strong H-bond donor/acceptor.[1]

Chlorine Atom: Weak to moderate Halogen Bond (XB) donor.

Methyl Group: Steric bump that disrupts planar packing.[1]

Application: CMPA is used as a co-crystal former to modulate the solubility of active

pharmaceutical ingredients (APIs) or to study "Halogen Bonding vs. Hydrogen Bonding"

competition.

Protocol: Polymorph and Co-crystal Screening
Objective: Identify stable solid-state forms of CMPA with a target acceptor (e.g., 4,4'-bipyridine).

Stoichiometry: Prepare 1:1 and 2:1 molar ratios of CMPA and the target acceptor.

Solvent Assisted Grinding (SAG):

Place mixtures in a stainless steel milling jar.

Add 10 µL of Methanol (catalytic solvent).
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Grind at 30 Hz for 20 minutes.

Slow Evaporation (Single Crystal Growth):

Dissolve the ground mixture in minimal hot ethanol.

Filter into a clean vial.

Cover with parafilm, poke 3 pinholes, and allow to stand at RT for 3–7 days.

Characterization:

PXRD (Powder X-Ray Diffraction): Check for new peaks distinct from starting materials.[1]

DSC (Differential Scanning Calorimetry): Look for a single, sharp melting endotherm

distinct from the individual components (indicates a pure co-crystal phase).

Mechanistic Logic: Halogen Bonding
The chlorine at position 3 is electron-deficient (sigma-hole) relative to the ring.[1] It can form

linear interactions (C-Cl[1]···N or C-Cl···O) with Lewis bases.[1]

Hypothesis: The 4-Methyl group forces the molecule to twist, potentially creating chiral

pockets in the lattice even if the molecule is achiral, or aiding in the formation of helical

supramolecular polymers.

Application Module C: Bioactive Surface Coatings
(Polyurethanes)
Context: Chlorinated phenethyl alcohols exhibit bacteriostatic properties.[1] Incorporating

CMPA into a polyurethane (PU) backbone creates surfaces that resist biofilm formation.[1]

Protocol: Surface-Grafted Urethane Formation[1]

Pre-polymer Synthesis: React a diisocyanate (e.g., Isophorone diisocyanate, IPDI) with a

polyol to create an NCO-terminated pre-polymer.[1]

End-Capping (The CMPA Step):
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Add CMPA (calculated to cap 10–20% of free NCO groups) to the pre-polymer solution.

Catalyst: Dibutyltin dilaurate (DBTDL) (0.05 wt%).

Temp: 60°C for 2 hours.

Curing: Cast the film onto a glass or metal substrate and cure at 80°C overnight.

Result: The hydrophobic 3-chloro-4-methylphenethyl tails orient toward the air-surface

interface, creating a "chlorinated shield" that repels water (high contact angle) and inhibits

bacterial adhesion.[1]

Quality Control & Characterization Standards
To ensure scientific integrity, the following specifications must be met for CMPA before use in

materials applications:

Test Method Acceptance Criteria

Purity
GC-FID or HPLC (C18,

ACN:Water)

> 98.0% (Isomeric purity is

critical; <0.5% benzyl alcohol

impurities).

Water Content Karl Fischer Titration
< 0.1% (Crucial for urethane

reactions).[1]

Identity 1H-NMR (CDCl3)

Distinct triplet (~2.8 ppm,

benzylic CH2) and triplet (~3.8

ppm, CH2-OH).[1]

Acidity pH of 10% aq. suspension

5.5 – 7.0 (Residual HCl from

synthesis can ruin

polymerization).[1]

Logic Diagram: Material Selection & Validation
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Raw CMPA Batch

GC Purity Check Karl Fischer Test
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Figure 2: Quality control decision tree ensuring material suitability for polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. p-Chloro-α,α-dimethylphenethyl alcohol [webbook.nist.gov]
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methylphenethyl-alcohol-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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